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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the physiological effects of Yoda2, a

potent and selective second-generation agonist of the mechanosensitive ion channel Piezo1.

Yoda2 offers significant advantages over its predecessor, Yoda1, including enhanced potency,

efficacy, and aqueous solubility, making it a valuable tool for in vivo research.[1][2] This

document summarizes key quantitative data from in vivo studies, details experimental

protocols, and visualizes the underlying molecular pathways to facilitate further investigation

into the therapeutic potential of Piezo1 activation.

Core Properties of Yoda2
Yoda2, also known as KC289, is a potassium salt derivative of a Yoda1 analog.[3][4] Its

improved physicochemical properties make it more suitable for physiological and in vivo

applications.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15614596?utm_src=pdf-interest
https://www.benchchem.com/product/b15614596?utm_src=pdf-body
https://www.benchchem.com/product/b15614596?utm_src=pdf-body
https://hellobio.com/yoda2-kc289.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10952572/
https://www.benchchem.com/product/b15614596?utm_src=pdf-body
https://www.benchchem.com/product/b15614596?utm_src=pdf-body
https://www.medchemexpress.com/yoda2.html
https://www.researchgate.net/publication/365446282_Improved_PIEZO1_agonism_through_4-benzoic_acid_modification_of_Yoda1
https://hellobio.com/yoda2-kc289.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10952572/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description Source

Target Piezo1 Channel [1][3]

Action Agonist [1][3]

Potency (EC50) ~150 nM (mouse Piezo1) [1][3][5]

Solubility
~160x more soluble in

aqueous buffer than Yoda1
[1]

Selectivity
Selective for Piezo1 over other

membrane proteins
[1][2][5]

Physiological Effects of Yoda2 In Vivo
In vivo studies have primarily focused on the role of Yoda2-mediated Piezo1 activation in the

cardiovascular and skeletal systems.

Cardiovascular System
Yoda2 has demonstrated vasorelaxant effects consistent with Piezo1 agonism.[1] Activation of

Piezo1 channels on endothelial cells is known to cause calcium influx, leading to the production

of nitric oxide (NO) and subsequent smooth muscle relaxation.

Animal Model
Dosage and
Administration

Observed Effect Reference

Mouse Not specified

Concentration-

dependent relaxation

of the portal vein

(EC50 = 1.2 µM)

[3]

Skeletal System
Recent studies have highlighted the potential of Yoda2 in promoting bone formation,

particularly in the context of aging.[6]
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Animal Model
Dosage and
Administration

Duration
Observed
Effect

Reference

22-month-old

female mice

1.2 mg/kg,

intraperitoneal

injection

2 weeks

Additive effect on

increasing

cortical bone

parameters when

combined with

mechanical

loading.

[6]

Signaling Pathways and Experimental Workflows
Yoda2-Piezo1 Signaling Pathway
The activation of the Piezo1 channel by Yoda2 initiates a cascade of intracellular events,

primarily driven by an influx of calcium ions. This can lead to various cellular responses

depending on the cell type.
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Plasma Membrane

Piezo1 Channel Ca²⁺ InfluxMediatesYoda2 Activates
Downstream Signaling
(e.g., eNOS activation,

Gene Expression)

Initiates

Start: Acclimatize Aged Mice

Divide into Control and
Experimental Groups

Administer Yoda2 or Vehicle
(e.g., 1.2 mg/kg IP for 2 weeks)

Apply Mechanical Loading
(e.g., Tibia Loading)

Concurrent with treatment

In Vivo Calcium Imaging
(Optional, to confirm Piezo1 activation) Sacrifice and Harvest Tibiae
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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